2-(4-{3-[(2-FURYLMETHYL)AMINO]-4-NITROPHENYL}PIPERAZINO)-1-ETHANOL

• IUPAC Name: 2-[4-[3-(furan-2-ylmethylamino)-4-nitrophenyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C17H22N4O4/c22-10-9-19-5-7-20(8-6-19)14-3-4-17(21(23)24)16(12-14)18-13-15-2-1-11-25-15/h1-4,11-12,18,22H,5-10,13H2
• InChI Key: KHQBKAZNNDGEHO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)C2=CC(=C(C=C2)[N+](=O)[O-])NCC3=CC=CO3
• Molecular Formula: C17H22N4O4
• Molecular Weight: 346.4 g/mol

Description

2-(4-{3-[(2-FURYLMETHYL)AMINO]-4-NITROPHENYL}PIPERAZINO)-1-ETHANOL is a complex organic compound with a unique structure that includes a piperazine ring, a nitrophenyl group, and a furylmethylamine moiety

Preparation Methods

The synthesis of 2-(4-{3-[(2-FURYLMETHYL)AMINO]-4-NITROPHENYL}PIPERAZINO)-1-ETHANOL typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the nitrophenyl intermediate: This step involves the nitration of a suitable aromatic compound to introduce the nitro group.

Introduction of the furylmethylamine group: This step involves the reaction of the nitrophenyl intermediate with furylmethylamine under appropriate conditions.

Formation of the piperazine ring: This step involves the cyclization of the intermediate to form the piperazine ring.

Final modification:

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of catalysts and specific reaction conditions to enhance efficiency.

Chemical Reactions Analysis

2-(4-{3-[(2-FURYLMETHYL)AMINO]-4-NITROPHENYL}PIPERAZINO)-1-ETHANOL can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro group or other functional groups are replaced by nucleophiles under suitable conditions.

Scientific Research Applications

2-(4-{3-[(2-FURYLMETHYL)AMINO]-4-NITROPHENYL}PIPERAZINO)-1-ETHANOL has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 2-(4-{3-[(2-FURYLMETHYL)AMINO]-4-NITROPHENYL}PIPERAZINO)-1-ETHANOL involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to the modulation of their activity. The exact molecular targets and pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

2-(4-{3-[(2-FURYLMETHYL)AMINO]-4-NITROPHENYL}PIPERAZINO)-1-ETHANOL can be compared with other similar compounds, such as:

• 2-[(2-FURYLMETHYL)AMINO]-7-METHYL-3-{(Z)-[3-(4-METHYLBENZYL)-4-OXO-2-THIOXO-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}-4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE
• 3-AMINO-4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)FURAZAN